Cas no 937271-43-7 (3-(2-Chloropyrimidin-4-yl)phenol)

• Product Name: 3-(2-Chloropyrimidin-4-yl)phenol
• CAS No: 937271-43-7
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• MDL: MFCD09861466
• CID: 4720552
• Update Time: 2025-05-20

3-(2-Chloropyrimidin-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyrimidin-4-yl)phenol
• Phenol, 3-(2-chloro-4-pyrimidinyl)-
• 3-(2-Chloropyrimidin-4-yl)phenol

• MDL： MFCD09861466
• Inchi： 1S/C10H7ClN2O/c11-10-12-5-4-9(13-10)7-2-1-3-8(14)6-7/h1-6,14H
• InChI Key： FBHTXOQEDBGING-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2C=CC=C(C=2)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 3-(2-Chloropyrimidin-4-yl)phenol

3-(2-Chloropyrimidin-4-yl)phenol (CAS 937271-43-7): A Versatile Intermediate for Pharmaceutical and Agrochemical Applications

3-(2-Chloropyrimidin-4-yl)phenol (CAS 937271-43-7) is an important heterocyclic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical and agrochemical industries. This chloropyrimidine derivative serves as a crucial building block in the synthesis of various bioactive molecules, making it a valuable compound for researchers and manufacturers alike.

The molecular structure of 3-(2-Chloropyrimidin-4-yl)phenol combines a pyrimidine ring with a phenolic group, creating unique electronic properties that enable diverse chemical transformations. This structural feature has made it particularly interesting for scientists developing new drug candidates and crop protection agents, especially in light of current trends toward more sustainable and targeted chemical solutions.

Recent market analysis shows growing demand for pyrimidine-based intermediates like CAS 937271-43-7, driven by increased research into novel kinase inhibitors and antimicrobial agents. The compound's ability to serve as a precursor for various biologically active molecules positions it as a key player in addressing current challenges in drug discovery and agricultural chemistry.

From a synthetic chemistry perspective, 3-(2-Chloropyrimidin-4-yl)phenol offers multiple reactive sites that allow for selective modifications. The chloro substituent at the 2-position of the pyrimidine ring is particularly reactive toward nucleophilic substitution, while the phenolic hydroxyl group provides opportunities for further derivatization. These characteristics make it an excellent scaffold for creating diverse molecular libraries in medicinal chemistry programs.

The compound's stability under various conditions has been a subject of recent research, with studies focusing on its behavior in different solvent systems and at various pH levels. This information is particularly valuable for process chemists working on scale-up synthesis of related compounds, as it helps optimize reaction conditions and improve yields.

In the pharmaceutical sector, derivatives of 3-(2-Chloropyrimidin-4-yl)phenol have shown promise in several therapeutic areas. Recent publications highlight its potential in developing new anticancer agents, particularly those targeting specific protein kinases involved in cell signaling pathways. The compound's structural features allow for precise modifications that can enhance target selectivity and reduce off-target effects.

Environmental considerations have also brought attention to compounds like CAS 937271-43-7. Researchers are investigating its biodegradation pathways and potential eco-friendly derivatives, responding to increasing regulatory requirements and industry demands for more sustainable chemical solutions. This aligns with current trends in green chemistry and responsible chemical manufacturing.

The analytical characterization of 3-(2-Chloropyrimidin-4-yl)phenol has been well-documented, with established methods for HPLC analysis, mass spectrometry, and NMR spectroscopy. These standardized analytical protocols ensure quality control in both research and production settings, addressing common questions about compound purity and identification.

Supply chain dynamics for pyrimidine intermediates have evolved significantly, with CAS 937271-43-7 now available from multiple qualified suppliers worldwide. Recent market trends show increasing preference for suppliers offering comprehensive technical documentation and custom synthesis capabilities, reflecting the growing sophistication of end-users in pharmaceutical and agrochemical industries.

From a regulatory standpoint, 3-(2-Chloropyrimidin-4-yl)phenol currently falls under standard chemical handling requirements. However, researchers should stay informed about evolving chemical regulations, particularly in regions with stringent controls on industrial chemicals. Proper material safety data should always be consulted before handling this compound.

The future outlook for 3-(2-Chloropyrimidin-4-yl)phenol appears promising, with ongoing research exploring novel applications in material science and specialty chemicals. Its unique structural features continue to inspire innovative molecular designs, particularly in areas requiring precise control over molecular interactions.

For researchers considering working with CAS 937271-43-7, recent publications suggest several promising directions. These include exploring its potential in metal-organic frameworks, investigating its photophysical properties for sensor applications, and developing more efficient synthetic routes to reduce production costs while maintaining high purity standards.

In conclusion, 3-(2-Chloropyrimidin-4-yl)phenol represents a versatile and valuable chemical building block with wide-ranging applications. Its importance in modern chemical research and industrial applications continues to grow, driven by ongoing innovations in pharmaceutical and agrochemical development. As research progresses, we can expect to see even more creative uses for this remarkable compound emerge in the coming years.